Cas no 1082130-43-5 (2-Isobutyrylamino-thiazole-4-carboxylic Acid)

• Product Name: 2-Isobutyrylamino-thiazole-4-carboxylic Acid
• CAS No: 1082130-43-5
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• MDL: MFCD11564857
• CID: 2176604
• PubChem ID: 28858019
• Update Time: 2025-04-21

2-Isobutyrylamino-thiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Isobutyramidothiazole-4-carboxylic acid
• AS-40884
• 2-Isobutyramidothiazole-4-carboxylicacid
• 2-(2-methylpropanoylamino)-1,3-thiazole-4-carboxylic acid
• MFCD11564857
• DB-251533
• 2-(2-methylpropanamido)-1,3-thiazole-4-carboxylic acid
• 2-Isobutyrylamino-thiazole-4-carboxylic acid
• 1082130-43-5
• SCHEMBL7906267
• 2-(Isobutyramido)thiazole-4-carboxylic acid
• AKOS022215022
• 2-Isobutyrylamino-thiazole-4-carboxylic Acid

• MDL： MFCD11564857
• Inchi： 1S/C8H10N2O3S/c1-4(2)6(11)10-8-9-5(3-14-8)7(12)13/h3-4H,1-2H3,(H,12,13)(H,9,10,11)
• InChI Key： YRPSGBQFMYQIMZ-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1NC(C(C)C)=O

Computed Properties

• Exact Mass: 214.04121336g/mol
• Monoisotopic Mass: 214.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.64 g/l) (25 º C),

2-Isobutyrylamino-thiazole-4-carboxylic Acid Security Information

• Storage Condition：(BD439282)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives